Cas no 2060025-08-1 (2,4,4-trifluorocyclohexan-1-amine)

• Product Name: 2,4,4-trifluorocyclohexan-1-amine
• CAS No: 2060025-08-1
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• MDL: MFCD30498100
• CID: 5212395
• PubChem ID: 131451950
• Update Time: 2025-05-19

2,4,4-trifluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2,4,4-trifluoro-
• 2,4,4-trifluorocyclohexan-1-amine

• MDL： MFCD30498100
• Inchi： 1S/C6H10F3N/c7-4-3-6(8,9)2-1-5(4)10/h4-5H,1-3,10H2
• InChI Key： JJJMJVVVFVVZMW-UHFFFAOYSA-N
• SMILES： C1(N)CCC(F)(F)CC1F

Additional information on 2,4,4-trifluorocyclohexan-1-amine

Professional Introduction to 2,4,4-Trifluorocyclohexan-1-amine (CAS No. 2060025-08-1)

2,4,4-trifluorocyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 2060025-08-1, is a fluorinated cyclohexane derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the biological activity and pharmacokinetic properties of drugs. The structural features of 2,4,4-trifluorocyclohexan-1-amine make it a promising candidate for further investigation in the development of novel therapeutic agents.

The significance of fluorinated compounds in drug design cannot be overstated. Fluorine atoms introduce unique electronic and steric properties that can enhance the binding affinity, metabolic stability, and oral bioavailability of pharmaceuticals. In particular, the trifluoromethyl group (-CF₃) is widely recognized for its ability to improve the lipophilicity and resistance to enzymatic degradation of drug molecules. The presence of multiple fluorine atoms in 2,4,4-trifluorocyclohexan-1-amine suggests that this compound may exhibit enhanced pharmacological properties compared to its non-fluorinated counterparts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated compounds with greater accuracy. Studies have shown that the trifluoromethyl group can influence the conformational flexibility and binding interactions of drug candidates with biological targets. This has led to the exploration of 2,4,4-trifluorocyclohexan-1-amine as a potential scaffold for developing inhibitors targeting various disease-related enzymes and receptors. For instance, its structural motif has been hypothesized to interact with proteases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The synthesis of 2,4,4-trifluorocyclohexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the cyclohexane ring typically involves nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been refined over the years, leveraging advances in green chemistry principles to minimize waste and improve efficiency. Recent publications have highlighted the use of palladium-catalyzed reactions for the introduction of fluorine atoms, which offer superior selectivity and mild reaction conditions.

In vitro studies have begun to elucidate the potential biological activities of 2,4,4-trifluorocyclohexan-1-amine. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The trifluoromethyl group is known to enhance binding interactions with enzyme active sites, potentially leading to potent inhibition. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as a lead compound for further derivatization. By modifying specific functional groups on the cyclohexane ring, it may be possible to fine-tune its pharmacological profile for specific therapeutic applications.

The pharmacokinetic properties of 2,4,4-trifluorocyclohexan-1-amine are also under investigation. Fluorinated drugs often exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. Studies have shown that compounds containing trifluoromethyl groups can undergo extensive phase II metabolism, leading to conjugated metabolites that are excreted via bile or urine. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential side effects.

The role of fluorine in modulating drug-receptor interactions has been well-documented in recent literature. For example, fluoroaromatic compounds have been shown to improve binding affinity by introducing steric hindrance and electronic effects that enhance receptor recognition. Similarly, 2,4,4-trifluorocyclohexan-1-amine may benefit from these properties when interacting with biological targets such as kinases or G-protein coupled receptors (GPCRs). This has opened up new avenues for designing more effective drugs with improved therapeutic outcomes.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2,4,4-trifluorocyclohexan-1-amine exemplifies how structural modifications can lead to significant improvements in drug design. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can accelerate the discovery process and bring new treatments to market more efficiently.

In conclusion, 2,4,4-trifluorocyclohexan-1-amine (CAS No. 2060025-08-1) represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. As our understanding of fluorinated compounds continues to grow，so does their potential impact on medicine and healthcare.